5-[(butylamino)methyl]-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one

• IUPAC Name: 5-(butylaminomethyl)-1,3-dimethylbenzimidazol-2-one
• InChI: InChI=1S/C14H21N3O/c1-4-5-8-15-10-11-6-7-12-13(9-11)17(3)14(18)16(12)2/h6-7,9,15H,4-5,8,10H2,1-3H3
• InChI Key: DWLRQXOKEDVLNV-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC1=CC2=C(C=C1)N(C(=O)N2C)C
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol

Description

5-[(butylamino)methyl]-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one (BDMB) is a synthetic compound that has a wide range of applications in scientific research. It is a highly versatile compound that has been used in many areas of study, including biochemistry, physiology, pharmacology, and toxicology. BDMB has been found to have several unique properties, including the ability to bind to certain molecules, and its ability to act as an enzyme inhibitor.

Scientific Research Applications

5-[(butylamino)methyl]-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one has been used in a variety of scientific research applications, including biochemistry, physiology, pharmacology, and toxicology. In biochemistry, this compound has been used to study the binding of certain molecules, such as proteins, nucleic acids, and other small molecules. In physiology, this compound has been used to study the effects of enzymes, hormones, and other biological molecules. In pharmacology, this compound has been used to study the effects of drugs and their mechanisms of action. In toxicology, this compound has been used to study the effects of toxic compounds on biological systems.

Mechanism of Action

The mechanism of action of 5-[(butylamino)methyl]-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one is not yet fully understood. However, it is known that this compound has the ability to bind to certain molecules, such as proteins, nucleic acids, and other small molecules. Additionally, this compound has been found to act as an enzyme inhibitor, which means that it can prevent certain enzymes from functioning properly.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is known that this compound can bind to certain molecules, such as proteins, nucleic acids, and other small molecules. Additionally, this compound has been found to act as an enzyme inhibitor, which means that it can prevent certain enzymes from functioning properly.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-[(butylamino)methyl]-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one in laboratory experiments is that it is relatively easy to synthesize, with a high yield. Additionally, this compound is highly versatile, and can be used in a variety of scientific research applications. However, there are also some limitations to using this compound in laboratory experiments. For example, the mechanism of action of this compound is not yet fully understood, and more research is needed to understand how it works. Additionally, the biochemical and physiological effects of this compound are not yet fully understood, and more research is needed to determine its effects on biological systems.

Future Directions

There are several potential future directions for research on 5-[(butylamino)methyl]-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one. These include further research into the mechanism of action of this compound, as well as the biochemical and physiological effects of this compound. Additionally, further research into the synthesis method of this compound could yield more efficient and cost-effective methods of producing the compound. Finally, further research into the advantages and limitations of using this compound in laboratory experiments could lead to improved methods of using the compound in scientific research.

Synthesis Methods

5-[(butylamino)methyl]-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one is synthesized in a two-step process, starting with the reaction of ethylbenzimidazole and butylamine, which yields the intermediate product, ethyl 5-butylaminomethylbenzimidazole. This intermediate is then reacted with dimethylformamide, which yields the final product, this compound. This synthesis method has been found to be efficient and cost-effective, with a high yield of this compound.